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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B073834

This guide provides essential safety and logistical information for the proper disposal of Methyl
2-furoate, tailored for researchers, scientists, and drug development professionals. Adherence
to these procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Profile

Methyl 2-furoate is a combustible liquid that is toxic if swallowed, harmful in contact with skin,
and can cause significant skin and eye irritation.[1][2] It is crucial to handle this chemical in a
well-ventilated area, preferably under a chemical fume hood, and to wear appropriate Personal
Protective Equipment (PPE).[1][2]
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Property Data
CAS Number 611-13-2
Molecular Formula CeHeOs3
Physical Form Liquid

Flash Point 73 °C/163.4 °F (closed cup)
Density 1.179 g/mL at 25 °C
Boiling Point 181 °C

Hazard Classifications

Acute Toxicity, Oral (Category 3); Acute Toxicity,
Dermal (Category 4); Skin Irritation (Category
2); Eye Irritation (Category 2); Specific Target
Organ Toxicity - Single Exposure (Category 3)

Signal Word

Danger[1]

Step-by-Step Disposal Protocol

The disposal of Methyl 2-furoate is regulated by the Environmental Protection Agency (EPA)

through the Resource Conservation and Recovery Act (RCRA) and must be managed as

hazardous waste.[3] Do not dispose of this chemical down the drain or in regular trash.[3][4][5]

1. Personal Protective Equipment (PPE)

Before handling Methyl 2-furoate waste, ensure you are wearing the following:

o Eye Protection: Chemical safety goggles or a face shield as described by OSHA's eye and

face protection regulations.[2][6]

e Hand Protection: Chemical-impermeable gloves (e.g., nitrile).[1]

» Body Protection: A lab coat or other protective clothing to prevent skin exposure.[2][6]

o Respiratory Protection: Use only under a chemical fume hood. If a hood is unavailable or if

irritation occurs, a NIOSH/MSHA-approved respirator is necessary.[2]
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2. Waste Collection and Storage

o Container Selection: Use a dedicated, leak-proof hazardous waste container that is
chemically compatible with Methyl 2-furoate.[7][8] Plastic containers are often preferred to
glass where compatibility is not an issue.[3] The container must have a secure, screw-top
cap.[7]

o Labeling: The container must be clearly labeled with the words "Hazardous Waste".[3][8] The
label must also include:

[e]

The full chemical name: "Methyl 2-furoate” (do not use abbreviations or formulas).[3]

[e]

The approximate quantity or concentration of the waste.

o

The date when the waste was first added to the container.[3]

[¢]

The name and contact information of the principal investigator or laboratory supervisor.[3]

[¢]

Appropriate hazard pictograms (e.g., toxic, irritant).[3]

e Segregation: Store the Methyl 2-furoate waste container segregated from incompatible
materials, particularly strong oxidizing agents, strong bases, and strong reducing agents.[2]
[6] Keep the container in a designated and properly ventilated "Satellite Accumulation Area".

[7]

o Container Management: Keep the waste container closed at all times, except when adding
waste.[8] Ensure there is at least one inch of headspace in the container to allow for
expansion.[7]

3. Spill Management

In the event of a spill, follow these procedures:

o Evacuate non-essential personnel and ensure the area is well-ventilated.[1]

e Remove all sources of ignition (e.g., open flames, sparks).[1][6]

o Wearing appropriate PPE, contain the spill.
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e Absorb the spilled liquid with an inert, non-combustible absorbent material such as sand,
silica gel, or a universal binder.[6]

o Carefully collect the absorbent material and contaminated soil into a suitable, labeled
hazardous waste container for disposal.[1]

e Clean the spill area thoroughly.
4. Disposal of Empty Containers
Due to its acute toxicity, containers that held Methyl 2-furoate require special handling:

e The container must be triple-rinsed with a solvent (such as acetone or ethanol) capable of
removing the chemical residue.[9]

o Collect all rinsate from this process and manage it as hazardous waste in a properly labeled
container.[8][9]

 Atfter triple-rinsing, deface or remove the original label from the empty container.[9]

e The rinsed container may then be disposed of in the regular trash or recycled according to
your institution's policies.[8][9]

5. Arranging for Final Disposal

Contact your institution's Environmental Health and Safety (EHS) office or equivalent
department to arrange for the pickup and disposal of the hazardous waste.[3] You will likely
need to submit a completed hazardous waste information form.[3] Do not transport hazardous
waste yourself.[9]
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Caption: Disposal workflow for Methyl 2-furoate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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